Cas no 1805972-91-1 (2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid)

• Product Name: 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid
• CAS No: 1805972-91-1
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4876630
• Update Time: 2025-06-10

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-2-5(9(14)15)7(8(10)11)6(3-12)13-4/h2,8H,1H3,(H,14,15)
• InChI Key： LXAZMCKLHKWSKU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(C)C=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.5
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid

Introduction to 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1805972-91-1)

2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1805972-91-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid is composed of a pyridine ring with specific functional groups attached. The presence of a cyano group, difluoromethyl moiety, and a methyl group on the pyridine ring contributes to its distinct chemical properties and biological activity. These functional groups play crucial roles in determining the compound's reactivity, solubility, and interaction with biological targets.

Recent studies have highlighted the potential of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to more effective and targeted treatments with reduced side effects.

In addition to its potential as an enzyme inhibitor, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive inflammation, which can be mitigated by compounds that modulate inflammatory pathways. Studies have demonstrated that this compound can effectively reduce inflammatory markers in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

The pharmacokinetic properties of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid have also been extensively studied. Its high solubility and favorable metabolic stability make it an attractive candidate for drug development. Preclinical studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful therapeutic agent.

Safety and toxicity assessments are critical components of drug development, and 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid has undergone rigorous testing in this regard. Initial toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings provide a strong foundation for further clinical evaluation.

The synthesis of 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid has been optimized to ensure high yield and purity. Various synthetic routes have been explored, with one prominent method involving the reaction of 3-difluoromethyl-6-methylpyridin-2(1H)-one with cyanogen bromide followed by carboxylation. This synthetic approach not only ensures the production of high-quality material but also allows for easy scale-up for commercial purposes.

In conclusion, 2-Cyano-3-(difluoromethyl)-6-methylpyridine-4-carboxylic acid (CAS No. 1805972-91-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, potent biological activity, favorable pharmacokinetic properties, and safety profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new potential uses for this compound, underscoring its significance in the field.